Cas no 98677-79-3 (acephenanthrylen-4(5H)-one)
acephenanthrylen-4(5H)-one structure
Product Name:acephenanthrylen-4(5H)-one
CAS No:98677-79-3
MF:C16H10O
MW:218.250004291534
CID:1991303
PubChem ID:176776
Update Time:2025-04-21
acephenanthrylen-4(5H)-one Chemical and Physical Properties
Names and Identifiers
-
- acephenanthrylen-4(5H)-one
- 5H-acephenanthrylen-4-one
- 98677-79-3
- DTXSID30243766
-
- Inchi: 1S/C16H10O/c17-15-9-11-8-10-4-1-2-5-12(10)13-6-3-7-14(15)16(11)13/h1-8H,9H2
- InChI Key: VPIBLAIEQACARK-UHFFFAOYSA-N
- SMILES: O=C1C2=CC=CC3=C4C=CC=CC4=CC(C1)=C32
Computed Properties
- Exact Mass: 218.073
- Monoisotopic Mass: 218.073
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 17
- Rotatable Bond Count: 0
- Complexity: 334
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- Density: 1.318
- Boiling Point: 439.7°C at 760 mmHg
- Flash Point: 198.8°C
- Refractive Index: 1.782
acephenanthrylen-4(5H)-one Related Literature
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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